Cas no 921825-41-4 (7-ethoxy-N-(6-methylpyridin-2-yl)-1-benzofuran-2-carboxamide)

• Product Name: 7-ethoxy-N-(6-methylpyridin-2-yl)-1-benzofuran-2-carboxamide
• CAS No: 921825-41-4
• MF: C₁₇H₁₆N₂O₃
• MW: 296.320544242859
• CID: 5920572
• PubChem ID: 40805133
• Update Time: 2025-05-25

7-ethoxy-N-(6-methylpyridin-2-yl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-ethoxy-N-(6-methylpyridin-2-yl)-1-benzofuran-2-carboxamide
• AKOS024633689
• 7-ethoxy-N-(6-methylpyridin-2-yl)benzofuran-2-carboxamide
• 921825-41-4
• CCG-328106
• SR-01000911573-1
• SR-01000911573
• F2265-0510

• Inchi： 1S/C17H16N2O3/c1-3-21-13-8-5-7-12-10-14(22-16(12)13)17(20)19-15-9-4-6-11(2)18-15/h4-10H,3H2,1-2H3,(H,18,19,20)
• InChI Key： CTAMHXXCGIFEHW-UHFFFAOYSA-N
• SMILES： O1C2=C(OCC)C=CC=C2C=C1C(NC1=NC(C)=CC=C1)=O

Computed Properties

• Exact Mass: 296.11609238g/mol
• Monoisotopic Mass: 296.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-ethoxy-N-(6-methylpyridin-2-yl)-1-benzofuran-2-carboxamide

7-Ethoxy-N-(6-Methylpyridin-2-Yl)-1-Benzofuran-2-Carboxamide (CAS No. 921825-41-4)

The compound 7-Ethoxy-N-(6-Methylpyridin-2-Yl)-1-Benzofuran-2-Carboxamide (CAS No. 921825-41-4) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of benzofurans, which are known for their unique structural properties and versatile applications in pharmaceuticals, agrochemicals, and materials science. The CAS number 921825-41-4 uniquely identifies this compound in chemical databases, ensuring its accurate identification and reference in scientific literature.

The structure of 7-Ethoxy-N-(6-Methylpyridin-2-Yl)-1-Benzofuran-2-Carboxamide comprises a benzofuran ring system with an ethoxy group at the 7-position and a carboxamide group attached to the pyridine ring at the 6-methyl position. This combination of functional groups imparts unique electronic and steric properties to the molecule, making it a promising candidate for various chemical reactions and biological assays. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of novel anti-inflammatory and anticancer agents.

One of the most intriguing aspects of this compound is its ability to interact with biological targets through multiple modes of action. For instance, the benzofuran moiety is known to exhibit significant antioxidant activity, while the pyridine ring contributes to hydrogen bonding capabilities, enhancing its bioavailability and target affinity. These properties have been extensively studied in recent research papers, where 7-Ethoxy-N-(6-Methylpyridin-2-Yl)-1-Benzofuran-2-Carboxamide has been tested against various enzymes and receptors involved in inflammatory pathways.

In addition to its biological applications, this compound has also shown promise in materials science. Its rigid aromatic system and functional groups make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. Researchers have explored its potential as a building block for organic field-effect transistors (OFETs), where its electronic properties contribute to high charge carrier mobility.

The synthesis of 7-Ethoxy-N-(6-Methylpyridin-2-Yl)-1-Benzofuran-2-Carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzofuran ring through cyclization reactions and the subsequent functionalization with ethoxy and carboxamide groups. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, opening new avenues for stereochemical studies.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicological effects. Initial studies suggest that it exhibits low toxicity towards aquatic organisms, making it a safer alternative to traditional chemicals used in agrochemicals and pharmaceuticals. However, further research is required to fully understand its long-term environmental impact.

In conclusion, 7-Ethoxy-N-(6-Methylpyridin-2-Yl)-1-Benzofuran-2-Carboxamide (CAS No. 921825-41-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new properties and uses for this compound, its significance in the chemical sciences is expected to grow further.